Cas no 2248407-23-8 (Tert-butyl 2-amino-3-(trifluoromethyl)benzoate)

• Product Name: Tert-butyl 2-amino-3-(trifluoromethyl)benzoate
• CAS No: 2248407-23-8
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6489038
• PubChem ID: 137938453
• Update Time: 2024-01-06

Tert-butyl 2-amino-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(trifluoromethyl)benzoate
• EN300-6508153
• 2248407-23-8
• Tert-butyl 2-amino-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H14F3NO2/c1-11(2,3)18-10(17)7-5-4-6-8(9(7)16)12(13,14)15/h4-6H,16H2,1-3H3
• InChI Key： OVIQVFCKMJJALE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1N)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų